Cas no 1284422-43-0 ((7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL)

• Product Name: (7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL
• CAS No: 1284422-43-0
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• MDL: MFCD07782441
• CID: 5168354
• Update Time: 2026-03-04

(7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL

• MDL： MFCD07782441
• Inchi： 1S/C14H14O3S/c1-9-12-13(17-8-7-16-12)14(18-9)11(15)10-5-3-2-4-6-10/h2-6,11,15H,7-8H2,1H3
• InChI Key： ZMTGFFOJFGOKCU-UHFFFAOYSA-N
• SMILES： C(C1=C2OCCOC2=C(C)S1)(C1=CC=CC=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Additional information on (7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL

Introduction to (7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL and Its Significance in Modern Chemical Research

(7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL, with the CAS number 1284422-43-0, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a complex fused ring system, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and material science. The compound's intricate architecture, comprising a thiophene ring embedded within a dihydrothieno[3,4-b][1,4]dioxin framework, combined with a phenylmethyl moiety, contributes to its distinctive chemical behavior and potential biological activity.

The study of such multifaceted molecules is increasingly relevant in contemporary research, where the demand for innovative therapeutic agents and advanced materials continues to drive exploration into novel chemical entities. The< strong> dihydrothieno[3,4-b][1,4]dioxin core of this compound is particularly noteworthy, as it represents a class of scaffolds that have shown promise in various biological assays. Recent studies have highlighted the potential of dihydrothieno[3,4-b][1,4]dioxin derivatives as scaffolds for developing new pharmacological compounds due to their ability to interact with biological targets in unique ways.

One of the most compelling aspects of (7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL is its structural complexity, which allows for diverse functionalization and modulation of its properties. The presence of the< strong> phenylmethyl group not only influences the compound's solubility and metabolic stability but also opens up possibilities for further derivatization to enhance its biological activity. This flexibility makes it an attractive molecule for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong> heterocyclic compounds such as (7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have demonstrated that certain derivatives of dihydrothieno[3,4-b][1,4]dioxin can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. The< strong> 7-methyl substituent in this compound may play a crucial role in modulating its biological activity by influencing its binding affinity to biological targets.

The synthesis of (7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL presents both challenges and opportunities for synthetic chemists. The complex fused ring system requires careful planning and execution to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in building these complex structures with high precision.

The potential applications of this compound extend beyond pharmaceuticals into other areas of chemical research. For example, its unique electronic properties make it a candidate for use in organic electronics and materials science. The< strong> thiophene ring component is known for its role in conductive polymers and organic semiconductors due to its ability to facilitate charge transport. By incorporating (7-METHYL-2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)(PHENYL)METHANOL into materials design， researchers may be able to develop new types of electronic devices with enhanced performance.

In conclusion， (7-METHYL-2， 3-DIHYDROTHIENO[3， 4-B][1， 4]DIOXIN-5-YL)(PHENYL)METHANOL is a fascinating compound with significant potential in both pharmaceuticals and materials science。 Its complex structure， characterized by a< strong> dihydrothieno[3， 4-b][1， 4]dioxin core and< strong >phenylmethyl moiety， makes it a versatile scaffold for further derivatization and exploration。 As research continues to uncover new applications for this molecule， it is likely that (7-METHYL-2， 3-DIHYDROTHIENO[3， 4-B][1， 4]DIOXIN-5-YL)(PHENYL)METHANOL will play an increasingly important role in advancing our understanding of chemical biology and developing next-generation materials。